Ethyl 5-[[2-(4-fluorophenyl)acetyl]amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[[2-(4-fluorophenyl)acetyl]amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H20FN3O5S/c1-3-33-24(31)21-18-13-34-22(26-19(29)12-14-4-6-15(25)7-5-14)20(18)23(30)28(27-21)16-8-10-17(32-2)11-9-16/h4-11,13H,3,12H2,1-2H3,(H,26,29)
• InChI Key: PYSKGVVOYHPTMB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CC3=CC=C(C=C3)F)C4=CC=C(C=C4)OC
• Molecular Formula: C24H20FN3O5S
• Molecular Weight: 481.5 g/mol

Description

Ethyl 5-[[2-(4-fluorophenyl)acetyl]amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H20FN3O5S and its molecular weight is 481.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

The compound has been utilized in the synthesis of various novel compounds. For example, research has demonstrated the synthesis of novel trifluoromethylated pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones, exploring their potential as fluorescent molecules and herbicidal activities (Wu et al., 2006).

Antibacterial Activity

Another significant application is in the field of antibacterial research. For instance, compounds synthesized using ethyl 5-[[2-(4-fluorophenyl)acetyl]amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate have been evaluated for their antibacterial activities (Al-Kamali et al., 2014).

Cytotoxicity and Anticancer Research

This compound also plays a role in cytotoxicity and anticancer research. Studies have synthesized derivatives and evaluated their in vitro cytotoxic activity against various cancer cell lines, contributing to the search for new anticancer agents (Hassan et al., 2014).

Antimicrobial and Anti-inflammatory Agents

Research has also delved into synthesizing compounds with antimicrobial and anti-inflammatory properties. This includes the synthesis of Schiff bases as possible antimicrobial and non-steroidal anti-inflammatory agents (Narayana et al., 2006).

Herbicidal Activities

Additionally, the compound has been used in synthesizing derivatives with herbicidal activities. Studies show that certain synthesized derivatives exhibit significant herbicidal activities, potentially contributing to agricultural applications (Xu et al., 2008).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Mode of Action

Based on the structure of the compound and the known actions of similar compounds, it can be hypothesized that it may interact with its targets through a variety of mechanisms, potentially including electrophilic substitution .

Biochemical Pathways

Similar compounds have been shown to affect a broad range of biochemical pathways, including those involved in antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Similar compounds have been shown to have potent antiviral activity, with ic50 values ranging from 04 to 21 μg/mL against Coxsackie B4 virus .